2-(4-methoxyphenoxy)-N-(naphthalen-1-ylmethyl)-N-(pyridin-2-yl)acetamide

• Molecular Formula: C25H22N2O3
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-(naphthalen-1-ylmethyl)-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C25H22N2O3/c1-29-21-12-14-22(15-13-21)30-18-25(28)27(24-11-4-5-16-26-24)17-20-9-6-8-19-7-2-3-10-23(19)20/h2-16H,17-18H2,1H3
• InChI Key: CMCFLMQGRJCFBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)N(CC2=CC=CC3=CC=CC=C32)C4=CC=CC=N4

Description

2-(4-METHOXYPHENOXY)-N-[(NAPHTHALEN-1-YL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE is a complex organic compound that features a combination of methoxyphenoxy, naphthalenylmethyl, and pyridinyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-METHOXYPHENOXY)-N-[(NAPHTHALEN-1-YL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE typically involves multi-step organic reactions. The process begins with the preparation of the intermediate compounds, which are then combined under specific conditions to form the final product. Common reagents used in the synthesis include methoxyphenol, naphthaldehyde, and pyridine derivatives. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

2-(4-METHOXYPHENOXY)-N-[(NAPHTHALEN-1-YL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). The reaction conditions vary depending on the desired transformation but generally involve controlled temperatures, specific solvents, and catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield hydroxylated derivatives, reduction may produce deoxygenated compounds, and substitution reactions may result in the formation of new functionalized derivatives .

Scientific Research Applications

2-(4-METHOXYPHENOXY)-N-[(NAPHTHALEN-1-YL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE has a wide range of scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-METHOXYPHENOXY)-N-[(NAPHTHALEN-1-YL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone
• 1-((2-Ethoxy-4-methoxy-phenylimino)-methyl)-naphthalen-2-ol

Uniqueness

2-(4-METHOXYPHENOXY)-N-[(NAPHTHALEN-1-YL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.